Cas no 254878-95-0 (3-Fluoro-4-(methylsulfonyl)benzaldehyde)

• Product Name: 3-Fluoro-4-(methylsulfonyl)benzaldehyde
• CAS No: 254878-95-0
• MF: C₈H₇FO₃S
• MW: 202.202784776688
• MDL: MFCD11846869
• CID: 1422915
• PubChem ID: 21251732
• Update Time: 2025-09-26

3-Fluoro-4-(methylsulfonyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methylsulfonylbenzaldehyde
• PC6278
• 3-Fluoro-4-(methanesulfonyl)benzaldehyde
• AG-E-78129
• CTK4F5896
• 3-fluoro-4-methanesulfonylbenzaldehyde
• SBB092909
• 3-fluoro-4-methanesulfonyl-benzaldehyde
• 3-fluoro-4-(methylsulfonyl)benzaldehyde
• 3-Fluoro-4-(methylsulphonyl)benzaldehyde
• KB-84191
• 3-FLUORO-4-(METHYLSULFONYL)-BENZALDEHYDE
• MFCD11846869
• F21108
• 2-Fluoro-4-formyl-1-(methylsulphonyl)benzene
• 254878-95-0
• AKOS024074368
• CS-0450397
• 3-fluoro4-methanesulfonyl-benzaldehyde
• 3-fluoro-4-methanesulfonyl-benz-aldehyde
• DB-331284
• J-016013
• ATFKDQOGYYWXIY-UHFFFAOYSA-N
• PS-11499
• 2-Fluoro-4-formylphenyl methyl sulphone
• DTXSID80611638
• SCHEMBL48553
• 3-Fluoro-4-(methylsulfonyl)benzaldehyde

• MDL： MFCD11846869
• Inchi： 1S/C8H7FO3S/c1-13(11,12)8-3-2-6(5-10)4-7(8)9/h2-5H,1H3
• InChI Key： ATFKDQOGYYWXIY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C=O)=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 202.01000
• Monoisotopic Mass: 202.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59000
• LogP: 2.12250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds